Cas no 104801-96-9 ((3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one)
104801-96-9 structure
Product Name:(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
CAS No:104801-96-9
MF:C22H42O3
MW:354.567087650299
MDL:MFCD09833467
CID:62503
PubChem ID:11013671
Update Time:2025-04-18
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
- (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyloxan-2-one
- 2H-Pyran-2-one,3-hexyltetrahydro-4-hydroxy-6-undecyl-, (3S,4S,6R)-
- ACT07255
- AG-D-17553
- ANW-69579
- CTK4A3368
- MolPort-005-941-638
- SureCN2234631
- 3-Hexyltetrahydro-4-hydroxy-6-undecyl-2H-pyran-2-one
- (3S,4S,6R)-3-hexyltetrahydro-4-hydroxy-6-undecyl-2H-Pyran-2-one
- MFCD09833467
- PS-17805
- (3S,4S,6R)-tetrahydro-3-hexyl-4 -hydroxy-6 undecyl-2H-pyran-2-one
- SCHEMBL2234631
- (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyloxan-2-one (non-preferred name)
- (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2 H-pyran 2-one
- 104801-96-9
- Orlistat Intermediates
- Orlistat intermediate
- (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyl-tetrahydropyran-2-one
- CS-0309757
- (3S, 4S, 6R) tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
- (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
- LRXRIVSWHMVULO-HKBOAZHASA-N
- D96786
- DTXSID80451930
-
- MDL： MFCD09833467
- Inchi： 1S/C22H42O3/c1-3-5-7-9-10-11-12-13-14-16-19-18-21(23)20(22(24)25-19)17-15-8-6-4-2/h19-21,23H,3-18H2,1-2H3/t19-,20+,21+/m1/s1
- InChI Key： LRXRIVSWHMVULO-HKBOAZHASA-N
- SMILES： O1C([C@@H](CCCCCC)[C@H](C[C@H]1CCCCCCCCCCC)O)=O
Computed Properties
- Exact Mass: 354.31300
- Monoisotopic Mass: 354.31339520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.931
- Melting Point: 108-109 ºC
- Boiling Point: 483.15 °C at 760 mmHg
- Flash Point: 483.15 °C at 760 mmHg
- Refractive Index: 1.465
- PSA: 46.53000
- LogP: 6.17030
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002143-1g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 95% | 1g |
$653.12 | 2023-09-04 | |
| Chemenu | CM181921-1g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 95% | 1g |
$729 | 2021-08-05 | |
| TRC | S074660-1g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 1g |
40.00 | 2021-07-18 | ||
| TRC | S074660-5g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 5g |
60.00 | 2021-07-18 | ||
| TRC | S074660-10g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 10g |
110.00 | 2021-07-18 | ||
| Chemenu | CM181921-1g |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 95% | 1g |
$685 | 2023-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H928011-1g |
3-Hexyltetrahydro-4-hydroxy-6-undecyl-2H-pyran-2-one |
104801-96-9 | 1g |
￥504.00 | 2022-01-10 | ||
| TRC | S074660-1mg |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 1mg |
$213.00 | 2023-05-17 | ||
| TRC | S074660-5mg |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 5mg |
$959.00 | 2023-05-17 | ||
| TRC | S074660-10mg |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one |
104801-96-9 | 10mg |
$1688.00 | 2023-05-17 |
(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
104801-96-9 ((3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one) Related Products
- 136890-12-5(2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl-, (3R,4R,6S)-rel-)
- 171671-51-5(2H-Pyran-2-one, tetrahydro-4-hydroxy-3,5-dimethyl-6-propyl-,(3R,4S,5R,6R)-)
- 274905-38-3(2H-Pyran-2-one,tetrahydro-4-hydroxy-3-methyl-6-(1-methylethyl)-,(3S,4S,6S)-(9CI))
- 274905-39-4(2H-Pyran-2-one,tetrahydro-4-hydroxy-3-methyl-6-(1-methylethyl)-,(3R,4R,6S)-(9CI))
- 68711-33-1(3S-(3a,4a,6b)-3-Hexyltetrahydro-4-hydroxy-6-undecyl-2H-pyran-2-one)
- 104801-94-7(2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl-)
- 141356-87-8(Pentanedioic acid, 3-hydroxy-2-(tetrahydro-6-methyl-2H-pyran-2-yl)-,diethyl ester)
- 215736-73-5(2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4R,5R,6R)-rel-)
- 215736-91-7(2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3-methyl-, (3R,4S,6R)-rel-)
- 169336-01-0(2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4S,5R,6R)-)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
